Cas no 83741-35-9 (4-bromo-1H-1,3-benzodiazole)

4-bromo-1H-1,3-benzodiazole structure
4-bromo-1H-1,3-benzodiazole structure
Product Name:4-bromo-1H-1,3-benzodiazole
CAS No:83741-35-9
MF:C7H5BrN2
MW:197.032000303268
MDL:MFCD11973696
CID:709226
PubChem ID:11252584
Update Time:2024-10-26

4-bromo-1H-1,3-benzodiazole Chemical and Physical Properties

Names and Identifiers

    • 4-Bromo-1H-benzoimidazole
    • 1H-Benzimidazole, 7-bromo-
    • 4-bromo-1H-benzimidazole
    • 7-bromo-1H-benzo[d]imidazole
    • 7-Bromo-1H-benzimidazole
    • 4-Bromobenzimidazole
    • 1H-Benzimidazole,4-bromo-(9CI)
    • 4-bromo-1H-1,3-benzodiazole
    • 1H-Benzimidazole, 4-bromo- (9CI)
    • 7-Bromo-1H-benzimidazole (ACI)
    • Benzimidazole, 4(or 7)-bromo- (7CI)
    • MFCD11973696
    • SCHEMBL900151
    • AKOS015835889
    • MUQFMGBYYAOIJK-UHFFFAOYSA-N
    • J-514543
    • Z1198223652
    • benzimidazole, 4(7)-bromo-
    • BCP26500
    • AKOS006346738
    • 4-Bromo-1H-benzimidazole pound>>7-Bromo-1H-benzimidazole; 4-Bromobenzimidazole
    • SB38937
    • 83741-35-9
    • EN300-115752
    • DB-075973
    • SY024878
    • CS-W004724
    • 1H-Benzimidazole,4-bromo-(9CI);4-Bromo-1H-benzimidazole;4-bromo-1H-benzo[d]imidazole
    • 1H-Benzimidazole, 4-bromo-
    • DTXSID20460142
    • FS-3014
    • 4-Bromo-1H-benzo[d]imidazole
    • MDL: MFCD11973696
    • Inchi: 1S/C7H5BrN2/c8-5-2-1-3-6-7(5)10-4-9-6/h1-4H,(H,9,10)
    • InChI Key: MUQFMGBYYAOIJK-UHFFFAOYSA-N
    • SMILES: BrC1C2=C(N=CN2)C=CC=1

Computed Properties

  • Exact Mass: 195.96400
  • Monoisotopic Mass: 195.96361g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 0
  • Complexity: 129
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 28.7Ų

Experimental Properties

  • Color/Form: No data avaiable
  • Density: 1.770
  • Melting Point: 168 ºC
  • Boiling Point: 417.4±18.0 °C at 760 mmHg
  • Flash Point: 206.2±21.2 °C
  • Refractive Index: 1.727
  • PSA: 28.68000
  • LogP: 2.32540
  • Vapor Pressure: 0.0±0.9 mmHg at 25°C

4-bromo-1H-1,3-benzodiazole Customs Data

  • HS CODE:2933990090
  • Customs Data:

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

4-bromo-1H-1,3-benzodiazole Pricemore >>

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4-bromo-1H-1,3-benzodiazole Production Method

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